Cas no 2229003-65-8 (3,3-difluoro-3-(thiophen-3-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(thiophen-3-yl)propan-1-amine
• CAS No: 2229003-65-8
• MF: C₇H₉F₂NS
• MW: 177.214867353439
• CID: 5862479
• PubChem ID: 165688193
• Update Time: 2025-06-15

3,3-difluoro-3-(thiophen-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(thiophen-3-yl)propan-1-amine
• EN300-1928838
• 2229003-65-8

• Inchi： 1S/C7H9F2NS/c8-7(9,2-3-10)6-1-4-11-5-6/h1,4-5H,2-3,10H2
• InChI Key： CMJXIFKZSGXCGX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCN)(F)F

Computed Properties

• Exact Mass: 177.04237679g/mol
• Monoisotopic Mass: 177.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,3-difluoro-3-(thiophen-3-yl)propan-1-amine

Exploring the Properties and Applications of 3,3-Difluoro-3-(thiophen-3-yl)propan-1-amine (CAS No. 2229003-65-8)

In the realm of organic chemistry and pharmaceutical research, 3,3-difluoro-3-(thiophen-3-yl)propan-1-amine (CAS No. 2229003-65-8) has emerged as a compound of significant interest. This molecule, characterized by its unique thiophene ring and difluorinated propylamine backbone, offers a versatile platform for drug discovery and material science applications. Researchers are increasingly drawn to its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies. The presence of both fluorine atoms and a heterocyclic thiophene moiety enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry.

The structural uniqueness of 3,3-difluoro-3-(thiophen-3-yl)propan-1-amine lies in its balanced lipophilicity and electronic properties. The thiophene ring contributes to π-stacking interactions, while the difluoromethylene group (-CF₂-) improves membrane permeability—a critical factor in blood-brain barrier (BBB) penetration. Recent studies highlight its relevance in designing neuroprotective agents and G-protein-coupled receptor (GPCR) modulators. For instance, analogs of this compound have shown promise in preclinical models of neurodegenerative diseases, aligning with the growing public interest in brain health and cognitive longevity.

From a synthetic perspective, CAS No. 2229003-65-8 serves as a key intermediate in multi-step organic transformations. Its primary amine functionality allows for facile derivatization via amide coupling or reductive amination, enabling the creation of diverse small-molecule libraries. This adaptability resonates with the pharmaceutical industry’s demand for high-throughput screening candidates. Moreover, the compound’s fluorine atoms are strategically placed to influence conformational rigidity, a feature exploited in structure-activity relationship (SAR) studies for optimizing drug potency.

Beyond therapeutics, 3,3-difluoro-3-(thiophen-3-yl)propan-1-amine finds utility in material science, particularly in the development of organic semiconductors. The thiophene unit’s electron-rich nature facilitates charge transport, while fluorination tunes the material’s bandgap—an area of intense research for flexible electronics and optoelectronic devices. This dual applicability underscores the compound’s interdisciplinary value, addressing trending topics like sustainable energy and wearable technology.

Quality control and analytical characterization of CAS No. 2229003-65-8 rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds exceeding 98% are often required for pharmaceutical-grade batches, reflecting stringent industry standards. Researchers frequently inquire about storage conditions (recommended: -20°C under inert atmosphere) and solubility profiles (notably in DMSO and ethanol), which are crucial for experimental reproducibility.

In summary, 3,3-difluoro-3-(thiophen-3-yl)propan-1-amine represents a nexus of innovation across drug discovery and advanced materials. Its molecular architecture answers pressing challenges in precision medicine and green chemistry, while its synthetic accessibility fuels academic and industrial exploration. As interest grows in personalized therapeutics and bioelectronic interfaces, this compound is poised to remain at the forefront of scientific inquiry.